Cas no 79611-85-1 (3-[2-(Dimethylamino)ethoxy]phenyl dimethylcarbamate)

• Product name: 3-[2-(Dimethylamino)ethoxy]phenyl dimethylcarbamate
• CAS No: 79611-85-1
• MF: C₁₃H₂₀N₂O₃
• MW: 252.3095
• CID: 563123

3-[2-(Dimethylamino)ethoxy]phenyl dimethylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,dimethyl-, 3-[2-(dimethylamino)ethoxy]phenyl ester (9CI)
• cui xing an
• 2-(6,7-dihydroxy-3,4-dihydroisoquinolin-2-ium-2-yl)acetate
• [3-[2-(dimethylamino)ethoxy]phenyl] N,N-dimethylcarbamate
• 3-[2-(Dimethylamino)ethoxy]phenyl dimethylcarbamate

• Inchi： 1S/C13H20N2O3/c1-14(2)8-9-17-11-6-5-7-12(10-11)18-13(16)15(3)4/h5-7,10H,8-9H2,1-4H3
• InChI Key： KEQGIRWMQGDVQW-UHFFFAOYSA-N
• SMILES： CN(C)CCOc1cccc(c1)OC(=O)N(C)C

Computed Properties

• Exact Mass: 252.147393
• Monoisotopic Mass: 252.147393
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42
• XLogP3: 1.6

Experimental Properties

• Density: 1.089
• Boiling Point: 351.5°C at 760 mmHg
• Flash Point: 166.4°C
• Refractive Index: 1.518